Cas no 1803892-33-2 (1-Bromo-1-(2-(difluoromethoxy)-4-ethoxyphenyl)propan-2-one)
1-Bromo-1-(2-(difluoromethoxy)-4-ethoxyphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-1-(2-(difluoromethoxy)-4-ethoxyphenyl)propan-2-one
-
- Inchi: 1S/C12H13BrF2O3/c1-3-17-8-4-5-9(11(13)7(2)16)10(6-8)18-12(14)15/h4-6,11-12H,3H2,1-2H3
- InChI Key: SKIBAVCQQKGZJD-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=CC(=CC=1OC(F)F)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 276
- XLogP3: 3.7
- Topological Polar Surface Area: 35.5
1-Bromo-1-(2-(difluoromethoxy)-4-ethoxyphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020015-250mg |
1-Bromo-1-(2-(difluoromethoxy)-4-ethoxyphenyl)propan-2-one |
1803892-33-2 | 97% | 250mg |
489.60 USD | 2021-06-24 | |
| Alichem | A013020015-500mg |
1-Bromo-1-(2-(difluoromethoxy)-4-ethoxyphenyl)propan-2-one |
1803892-33-2 | 97% | 500mg |
831.30 USD | 2021-06-24 | |
| Alichem | A013020015-1g |
1-Bromo-1-(2-(difluoromethoxy)-4-ethoxyphenyl)propan-2-one |
1803892-33-2 | 97% | 1g |
1,579.40 USD | 2021-06-24 |
1-Bromo-1-(2-(difluoromethoxy)-4-ethoxyphenyl)propan-2-one Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on 1-Bromo-1-(2-(difluoromethoxy)-4-ethoxyphenyl)propan-2-one
Comprehensive Overview of 1-Bromo-1-(2-(difluoromethoxy)-4-ethoxyphenyl)propan-2-one (CAS No. 1803892-33-2)
1-Bromo-1-(2-(difluoromethoxy)-4-ethoxyphenyl)propan-2-one (CAS No. 1803892-33-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework incorporates a difluoromethoxy group, which is known to enhance metabolic stability and bioavailability, making it a valuable building block in drug discovery. Researchers are particularly interested in its potential applications in designing novel therapeutics targeting inflammatory diseases and central nervous system (CNS) disorders.
The compound's brominated propan-2-one moiety offers versatile reactivity, enabling its use in cross-coupling reactions and nucleophilic substitutions. This characteristic has made it a focal point in synthetic chemistry, especially in the development of fluorinated aromatic compounds. Fluorination is a hot topic in modern chemistry, as it often improves the pharmacokinetic properties of drug candidates. With the rising demand for fluorine-containing pharmaceuticals, 1-Bromo-1-(2-(difluoromethoxy)-4-ethoxyphenyl)propan-2-one stands out as a key intermediate.
In recent years, the compound has also been explored in material science, particularly in the synthesis of advanced organic electronic materials. Its ethoxy phenyl group contributes to π-conjugation, which is crucial for developing organic semiconductors and light-emitting diodes (OLEDs). As the push for sustainable and energy-efficient technologies grows, this compound's role in green chemistry applications has become increasingly relevant.
From an analytical perspective, CAS No. 1803892-33-2 has been characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies confirm its high purity and structural integrity, ensuring reliable performance in research settings. The compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing a common concern among laboratory professionals.
The growing interest in difluoromethoxy-containing compounds aligns with broader trends in medicinal chemistry, where researchers seek to optimize drug-like properties. Questions like "How does fluorination impact drug metabolism?" or "What are the latest advances in brominated ketone synthesis?" frequently appear in academic discussions and search engine queries. By addressing these topics, this overview highlights the compound's relevance to contemporary scientific challenges.
In summary, 1-Bromo-1-(2-(difluoromethoxy)-4-ethoxyphenyl)propan-2-one (CAS No. 1803892-33-2) represents a multifaceted tool for researchers across disciplines. Its applications span from pharmaceutical intermediates to functional materials, reflecting the compound's adaptability and innovation potential. As scientific inquiries into fluorinated building blocks continue to expand, this compound is poised to remain at the forefront of cutting-edge research.
1803892-33-2 (1-Bromo-1-(2-(difluoromethoxy)-4-ethoxyphenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)